6-{[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-[(4-fluorophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 6-[[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-[(4-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C23H20FN7O4/c1-3-34-17-9-6-15(10-18(17)33-2)21-26-19(35-28-21)12-30-13-25-22-20(23(30)32)27-29-31(22)11-14-4-7-16(24)8-5-14/h4-10,13H,3,11-12H2,1-2H3
• InChI Key: VUHHFDYTPZVXOW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NOC(=N2)CN3C=NC4=C(C3=O)N=NN4CC5=CC=C(C=C5)F)OC
• Molecular Formula: C23H20FN7O4
• Molecular Weight: 477.4 g/mol
• CAS No.: 1040636-62-1

Description

The compound is a complex organic molecule that contains several functional groups including an oxadiazole ring, a triazolopyrimidinone ring, and methoxyphenyl groups. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions due to the presence of multiple reactive groups. For example, the oxadiazole ring could participate in nucleophilic substitution reactions, and the methoxyphenyl groups could undergo electrophilic aromatic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings could contribute to its stability and solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal applications, the mechanism of action would likely involve interactions with specific biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could include further studies to fully characterize its properties, investigations into its potential applications, and development of methods for its efficient synthesis.